Cas no 10335-31-6 (1-Naphthalenol,2-[2-(2-pyridinyl)diazenyl]-)

1-Naphthalenol,2-[2-(2-pyridinyl)diazenyl]- structure
10335-31-6 structure
Product Name:1-Naphthalenol,2-[2-(2-pyridinyl)diazenyl]-
CAS No:10335-31-6
MF:C15H11N3O
MW:249.267342805862
CID:118538
PubChem ID:2831996
Update Time:2025-04-18

1-Naphthalenol,2-[2-(2-pyridinyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenol,2-[2-(2-pyridinyl)diazenyl]-
    • (2E)-2-(pyridin-2-ylhydrazinylidene)naphthalen-1-one
    • 2-(2-Pyridylazo)-1-naphthol
    • 2-(1H-BENZOIMIDAZOL-2-YL)-1-(4-CHLORO-PHENYL)-ETHANONE
    • 2-pyridin-2-ylazo-naphthalen-1-ol
    • HMS2387P06
    • ISOPAN
    • SCHEMBL284105
    • DNDI1416997
    • MLS000573813
    • J-000945
    • 2-(pyridin-2-yldiazenyl)naphthalen-1-ol
    • (2E)-2-(2-pyridylhydrazono)naphthalen-1-one
    • 1-naphthalenol, 2-[2-(2-pyridinyl)diazenyl]-
    • 10335-31-6
    • AKOS001591714
    • CHEMBL1311879
    • REGID_for_CID_5718138
    • 2-(2-Pyridylazo)-1-naphthol, >=95.0%
    • CHEMBL2094372
    • SMR000184665
    • FT-0636682
    • 2-(2-pyridinyldiazenyl)-1-naphthol
    • (2E)-2-(2-pyridinylhydrazinylidene)-1-naphthalenone
    • DKWJRBBUVAQOAC-ISLYRVAYSA-N
    • pyridylazonaphthol
    • (E)-2-(pyridin-2-yldiazenyl)naphthalen-1-ol
    • cid_5718138
    • CBDivE_007285
    • BDBM44525
    • Inchi： 1S/C15H11N3O/c19-15-12-6-2-1-5-11(12)8-9-13(15)17-18-14-7-3-4-10-16-14/h1-10,19H/b18-17+
    • InChI Key： DKWJRBBUVAQOAC-ISLYRVAYSA-N
    • SMILES： OC1C(=CC=C2C=CC=CC2=1)/N=N/C1C=CC=CN=1

Computed Properties

  • Exact Mass: 249.09000
  • Monoisotopic Mass: 249.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2.9
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • Density: 1.24
  • Melting Point: 124-128 °C
  • Boiling Point: 444.8°C at 760 mmHg
  • Flash Point: 222.8°C
  • Refractive Index: 1.662
  • PSA: 57.84000
  • LogP: 4.35580

1-Naphthalenol,2-[2-(2-pyridinyl)diazenyl]- Security Information

  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36WGK Germany 3
  • Risk Phrases：R36/37/38

1-Naphthalenol,2-[2-(2-pyridinyl)diazenyl]- Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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